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Compound of Interest

Compound Name: Oxazinin 3

Cat. No.: B1253258

Initial searches for "Oxazinin 3" did not yield specific information regarding its in vivo dosage,
mechanism of action, or established study protocols. The predominant compound identified in
the scientific literature is "Oxazinin A," a distinct natural product with reported antimycobacterial

properties.

There is a notable lack of specific data for a compound referred to as "Oxazinin 3" in the
context of in vivo research. Scientific databases and publications extensively reference
"Oxazinin A," detailing its chemical synthesis and in vitro activity against Mycobacterium
tuberculosis[1][2][3][4]. However, this information does not extend to in vivo dosage
recommendations or detailed experimental procedures.

While the broader class of oxazine-containing compounds has been investigated for various
therapeutic applications, the specific details for a molecule designated "Oxazinin 3" are not
presently available in the public domain. For instance, studies on 1,2-oxazine-fused linear
furocoumarins have reported anti-inflammatory and analgesic activities in vivo, with a noted
moderate toxicity (LD50 > 2000 mg/kg)[5]. Additionally, research into 23-oxavitamin D3
analogues has explored their role as inhibitors of the Hedgehog (Hh) signaling pathway|[6].
However, these findings are related to different molecular scaffolds and cannot be extrapolated
to a putative "Oxazinin 3."

The proposed biosynthetic pathway of Oxazinin A involves a multi-component, non-enzymatic
cascade initiated by an imine[1][7][8]. This complex formation process has been a subject of
investigation, but does not provide in vivo dosing information.
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Clarification is requested from the user to confirm if the intended compound of interest is
indeed "Oxazinin 3" or if the query pertains to "Oxazinin A" or another related oxazine
compound. Without specific information on "Oxazinin 3," it is not possible to provide the
requested detailed application notes, protocols, data tables, or signaling pathway diagrams.

Should the user confirm their interest in "Oxazinin A," a subsequent search for in vivo studies
related to this specific compound can be initiated. However, based on the current search
results, it is unlikely that extensive in vivo dosage and protocol information for Oxazinin A is
readily available.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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